Arylmethanols have been explored for their potential biological activities. Some exhibit antioxidant [PubChem link], antimicrobial [PubChem link], and even anticancer properties [National Cancer Institute link]. Investigating (3-ethyl-2-methylphenyl)methanol for similar properties could be a potential research avenue.
Certain arylmethanols possess liquid crystalline properties [ScienceDirect link], useful in the development of liquid crystal displays [Wikipedia link: ] and other optoelectronic applications. Research could explore if (3-ethyl-2-methylphenyl)methanol exhibits similar properties.
Arylmethanols can serve as intermediates [American Chemical Society link] in the synthesis of more complex organic molecules. Studying the reactivity of (3-ethyl-2-methylphenyl)methanol could lead to its application in the synthesis of novel materials or pharmaceuticals.